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Initial investigations into the scientific literature and genomic databases have revealed that

"DNA31" is not a recognized or standard designation for a specific gene or protein involved in

cellular signaling pathways. The term appears to be a misnomer or a potential typographical

error. The most prominent and consistent usage of "DNA31" refers to the 31st International

Conference on DNA Computing and Molecular Programming, an academic event focused on

the intersection of computer science, nanotechnology, and molecular biology.

While this conference explores the engineering of molecular systems that can mimic biological

processes, including signaling, it does not pertain to a naturally occurring molecule with the

designation "DNA31". Our comprehensive search for a gene or protein with this name yielded

no relevant results in established biological databases such as GeneCards, UniProt, or the

National Center for Biotechnology Information (NCBI).

It is possible that "DNA31" could be an internal, proprietary, or very recently discovered

designation not yet in the public domain. Alternatively, it may be a misspelling of a known gene

or protein. For instance, several genes with alphanumeric designations exist, such as BUD31

or TRIM31, which are involved in processes like mRNA splicing and protein ubiquitination,

respectively. However, without further clarification, any attempt to provide a detailed technical

guide on a specific molecule would be speculative.

Given the absence of a scientifically recognized molecule named "DNA31," we are unable to

fulfill the request for an in-depth technical guide on its role in cellular signaling pathways. This

includes the generation of quantitative data tables, detailed experimental protocols, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b10824799?utm_src=pdf-interest
https://www.benchchem.com/product/b10824799?utm_src=pdf-body
https://www.benchchem.com/product/b10824799?utm_src=pdf-body
https://www.benchchem.com/product/b10824799?utm_src=pdf-body
https://www.benchchem.com/product/b10824799?utm_src=pdf-body
https://www.benchchem.com/product/b10824799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


signaling pathway diagrams, as the foundational subject of the query is not identifiable in the

current body of scientific knowledge.

We recommend that researchers, scientists, and drug development professionals seeking

information on cellular signaling pathways verify the precise name and designation of the

molecule of interest. Accurate nomenclature is crucial for retrieving relevant and factual

scientific information. Should a corrected or alternative name for the molecule be provided, we

would be pleased to generate the requested comprehensive technical guide.

To cite this document: BenchChem. [Unraveling "DNA31": A Case of Mistaken Identity in
Molecular Biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824799#role-of-dna31-in-cellular-signaling-
pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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